Cas no 2680709-94-6 (3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680709-94-6
• MF: C₉H₄F₅NO₃
• MW: 269.124979972839
• CID: 5648792
• PubChem ID: 165940001
• Update Time: 2025-06-10

3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282946
• 3,6-difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid
• 2680709-94-6
• 3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4F5NO3/c10-3-1-2-4(11)6(5(3)7(16)17)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： KDSLIUFZVVLJGZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C(=O)O)=C1NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 269.01113380g/mol
• Monoisotopic Mass: 269.01113380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid

3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680709-94-6): An Overview

3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680709-94-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes multiple fluorine atoms and a trifluoroacetamido group. These features contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs for treating diseases such as cancer and neurodegenerative disorders.

The chemical structure of 3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid is noteworthy for its high degree of fluorination. The presence of fluorine atoms in the molecule can significantly enhance its metabolic stability and improve its pharmacokinetic properties. This is particularly important in drug development, where optimizing the half-life and bioavailability of a compound is crucial for its efficacy and safety.

Recent studies have highlighted the potential of 3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid in modulating specific biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit certain enzymes involved in cancer cell proliferation. The trifluoroacetamido group plays a critical role in this activity by enhancing the compound's binding affinity to these enzymes.

In addition to its anti-cancer properties, 3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid has also been investigated for its potential neuroprotective effects. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 3,6-difluorobenzoic acid with trifluoroacetyl chloride in the presence of a base such as triethylamine. This reaction forms an intermediate that can be further modified to introduce additional functional groups if needed.

The physicochemical properties of 3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid have been extensively studied to understand its behavior in different environments. For example, its solubility in various solvents and its stability under different pH conditions are crucial factors that influence its formulation and delivery as a drug candidate. Research has shown that this compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water at neutral pH.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 3,6-Difluoro-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680709-94-6) represents a promising new compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for a range of diseases.